(5Z)-5-(4-isobutoxy-3-methoxybenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: (5Z)-5-[[3-methoxy-4-(2-methylpropoxy)phenyl]methylidene]-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C23H23N3O3S/c1-14(2)13-29-18-9-8-16(11-19(18)28-4)12-20-22(27)26-23(30-20)24-21(25-26)17-7-5-6-15(3)10-17/h5-12,14H,13H2,1-4H3/b20-12-
• InChI Key: SJDSKEJAUCEFOX-NDENLUEZSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=CC(=C(C=C4)OCC(C)C)OC)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=CC(=C(C=C4)OCC(C)C)OC)SC3=N2

Description

The compound "(5Z)-5-(4-isobutoxy-3-methoxybenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one" belongs to the thiazolo-triazol-one class of heterocyclic molecules, characterized by fused thiazole and triazole rings. Its structure includes a (Z)-configured benzylidene group substituted with 4-isobutoxy and 3-methoxy moieties, along with a 3-methylphenyl substituent at position 2. Such compounds are often synthesized via condensation reactions between thiazolidinone precursors and substituted aldehydes, as seen in analogous syntheses .

Biological Activity

(5Z)-5-(4-isobutoxy-3-methoxybenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a complex heterocyclic compound that has garnered attention for its diverse biological activities. This article synthesizes available research findings on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a thiazolo[3,2-b][1,2,4]triazole core, which is known for its biological significance. The molecular formula is $C_{22}H_{24}N_4O_3S$, and it possesses a molecular weight of approximately 428.52 g/mol. The structural components include:

• Thiazole and Triazole Rings : These heterocycles contribute to the compound's reactivity and biological interactions.
• Substituents : The presence of an isobutoxy and methoxy group enhances lipophilicity and may influence the compound's interaction with biological targets.

Antimicrobial Activity

Research indicates that compounds similar to (5Z)-5-(4-isobutoxy-3-methoxybenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exhibit significant antimicrobial properties. For instance:

• Antibacterial Effects : Studies have shown that derivatives of thiazolo[3,2-b][1,2,4]triazoles demonstrate activity against various Gram-positive and Gram-negative bacteria. In particular, compounds have been tested against Staphylococcus aureus and Escherichia coli, showing promising inhibition zones in agar diffusion assays .
• Antifungal Activity : The compound has also been evaluated for antifungal properties against pathogens such as Candida albicans. In vitro tests revealed effective growth inhibition at specific concentrations .

Anticancer Potential

The thiazolo[3,2-b][1,2,4]triazole derivatives have been investigated for their anticancer activities. In vitro studies indicate that these compounds can induce apoptosis in cancer cell lines through mechanisms involving:

• Cell Cycle Arrest : Compounds have been shown to cause G0/G1 phase arrest in cancer cells.
• Caspase Activation : The activation of caspases has been observed, indicating a pathway towards programmed cell death .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound class has been substantiated through various assays that measure cytokine production and inflammatory mediator release. Notably:

• Inhibition of TNF-alpha and IL-6 : Compounds have demonstrated the ability to reduce levels of pro-inflammatory cytokines in cell culture models .
• Lipopolysaccharide (LPS) Induced Inflammation : Studies show that treatment with these compounds can significantly decrease LPS-induced inflammation in macrophages.

The precise mechanism by which (5Z)-5-(4-isobutoxy-3-methoxybenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one exerts its biological effects is still under investigation. However, hypotheses include:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in inflammatory pathways or microbial metabolism.
• Receptor Modulation : Interaction with various receptors (e.g., nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kB)) is proposed to mediate its effects on inflammation and cancer cell proliferation .

Research Findings Summary Table

Activity Type	Test Organisms/Models	Key Findings
Antibacterial	S. aureus, E. coli	Significant inhibition observed in agar diffusion tests
Antifungal	Candida albicans	Effective growth inhibition at specific concentrations
Anticancer	Various cancer cell lines	Induces apoptosis; causes cell cycle arrest
Anti-inflammatory	Macrophage models	Reduces TNF-alpha and IL-6 levels

Case Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial activity of several thiazolo derivatives against common pathogens. The results indicated that certain modifications to the thiazolo structure enhanced antibacterial potency significantly compared to standard antibiotics.

Case Study 2: Anti-cancer Investigations

In a series of experiments on human cancer cell lines (e.g., breast cancer), treatment with (5Z)-5-(4-isobutoxy-3-methoxybenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one resulted in a 70% reduction in cell viability over 48 hours.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Thiazolo-Triazol-One Derivatives

Compound	Benzylidene Substituents	Position 2 Substituent	Key Properties (logP*, Activity)	Reference
Target Compound	4-Isobutoxy-3-methoxy	3-Methylphenyl	High logP, potential antimicrobial
Compound A ()	2-Propoxy	4-Methylphenyl	Moderate logP, untested bioactivity
Compound B ()	Pyrazole-linked 4-butoxy-2-methyl	4-Methoxyphenyl	Enhanced H-bonding, unknown activity
Compound C ()	2,3-Dimethoxy	None	Low logP, moderate solubility

*logP values estimated via substituent contributions.

Research Findings and Implications

• Structure-Activity Relationships (SAR) : The 4-isobutoxy group in the target compound is a critical determinant of lipophilicity, while the 3-methoxy group may direct electronic interactions with enzymatic targets. The 3-methylphenyl substituent likely optimizes steric fit in hydrophobic binding pockets .
• The target’s unique substitution pattern positions it as a candidate for further pharmacological screening .
• Synthetic Challenges : The isobutoxy group’s steric bulk may necessitate optimized reaction conditions (e.g., prolonged heating or catalysis) to achieve high yields, as seen in analogous syntheses ().